{2-[4-(2,4,4-Trimethylpentan-2-YL)phenoxy]ethoxy}acetic acid

• CAS No.: 108241-00-5
• Molecular Formula: C18H28O4
• Molecular Weight: 308.4 g/mol
• IUPAC Name: 2-[2-[4-(2,4,4-trimethylpentan-2-yl)phenoxy]ethoxy]acetic acid
• InChI: InChI=1S/C18H28O4/c1-17(2,3)13-18(4,5)14-6-8-15(9-7-14)22-11-10-21-12-16(19)20/h6-9H,10-13H2,1-5H3,(H,19,20)
• InChI Key: OIIJTXDGYXEQHS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC(C)(C)C1=CC=C(C=C1)OCCOCC(=O)O

Description

{2-[4-(2,4,4-Trimethylpentan-2-YL)phenoxy]ethoxy}acetic acid is a synthetic acetic acid derivative featuring a phenoxyethoxy backbone substituted with a bulky 2,4,4-trimethylpentan-2-yl (a branched alkyl) group at the para position of the phenyl ring. While direct data on this compound is sparse in the provided evidence, its structural analogs offer insights into its behavior.

Preparation Methods

Alkylation of Phenol with 2,4,4-Trimethylpentan-2-yl Group

• Reagents and conditions:
  • Phenol
  • 2,4,4-Trimethylpentan-2-yl chloride or bromide (alkyl halide)
  • Base: Sodium hydroxide or potassium carbonate
  • Solvent: Polar aprotic solvent (e.g., acetone, DMF)
  • Temperature: Reflux or 50–80 °C
• Mechanism:
  Nucleophilic aromatic substitution where phenolate ion attacks the alkyl halide to form the alkylated phenol.
• Notes:
  Para-substitution is favored due to steric hindrance at ortho positions. Reaction time and temperature are optimized to maximize yield and minimize side products.

Formation of Phenoxyethoxy Intermediate

• Reagents and conditions:
  • Alkylated phenol from step 3.1
  • 2-chloroethanol or ethylene glycol derivatives
  • Base: Sodium hydride or potassium carbonate
  • Solvent: DMF or DMSO
  • Temperature: 40–70 °C
• Mechanism:
  Williamson ether synthesis where the phenolate ion attacks the electrophilic carbon of the haloethanol, forming the ether linkage.
• Notes:
  Excess base ensures complete deprotonation of phenol. Reaction monitoring by TLC or HPLC is recommended.

Carboxymethylation to Introduce Acetic Acid Group

• Reagents and conditions:
  • Phenoxyethoxy intermediate with terminal hydroxyl
  • Chloroacetic acid or sodium chloroacetate
  • Base: Sodium hydroxide or potassium carbonate
  • Solvent: Water or aqueous-organic mixture
  • Temperature: 50–90 °C
• Mechanism:
  Nucleophilic substitution where the hydroxyl group is converted to an ether-linked acetic acid via reaction with chloroacetic acid.
• Notes:
  pH control is critical to avoid hydrolysis or side reactions. The reaction is typically run under reflux for several hours.

Purification and Characterization

• Purification:
  • Recrystallization from suitable solvents (e.g., ethanol, ethyl acetate)
  • Column chromatography if needed for higher purity
• Characterization:
  • Nuclear Magnetic Resonance (NMR) spectroscopy to confirm chemical shifts consistent with the structure
  • Infrared (IR) spectroscopy to identify characteristic ether and carboxylic acid bands
  • Mass spectrometry (MS) for molecular weight confirmation
  • Elemental analysis for purity assessment

Comparative Data Table of Preparation Steps

Step	Reaction Type	Reagents/Conditions	Key Considerations	Expected Yield (%)
1	Alkylation of phenol	Phenol, 2,4,4-trimethylpentan-2-yl chloride, NaOH, acetone, reflux	Para-selectivity, base strength	75–85
2	Williamson ether synthesis	Alkylated phenol, 2-chloroethanol, K2CO3, DMF, 50–70 °C	Complete deprotonation, solvent choice	80–90
3	Carboxymethylation	Phenoxyethoxy intermediate, chloroacetic acid, NaOH, reflux	pH control, reaction time	70–85
4	Purification	Recrystallization, chromatography	Solvent selection, purity requirements	>95 (purity)

Research Findings and Optimization Notes

• The bulky 2,4,4-trimethylpentan-2-yl group can cause steric hindrance, requiring careful control of reaction conditions to achieve high yields in alkylation and etherification steps.
• Use of polar aprotic solvents like DMF enhances nucleophilicity and solubility of reactants, improving ether formation efficiency.
• Carboxymethylation is sensitive to pH; maintaining slightly basic conditions prevents hydrolysis of the acetic acid moiety.
• Purification by recrystallization is effective due to the compound’s moderate polarity and crystallinity.
• Analytical methods such as HPLC and NMR are essential for monitoring reaction progress and confirming product identity.

Chemical Reactions Analysis

Types of Reactions

2-(2-(4-(2,4,4-Trimethylpentan-2-yl)phenoxy)ethoxy)acetic acid undergoes various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can remove oxygen atoms or add hydrogen atoms to the molecule.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The conditions vary depending on the desired reaction, often involving specific temperatures, solvents, and catalysts.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or alkanes.

Scientific Research Applications

2-(2-(4-(2,4,4-Trimethylpentan-2-yl)phenoxy)ethoxy)acetic acid is utilized in various scientific research fields, including:

Chemistry: It is used as a reagent or intermediate in organic synthesis.

Biology: It may be used in studies involving enzyme interactions or metabolic pathways.

Medicine: Research may explore its potential therapeutic effects or its role in drug development.

Industry: It can be used in the production of specialty chemicals or materials.

Mechanism of Action

The mechanism of action of 2-(2-(4-(2,4,4-Trimethylpentan-2-yl)phenoxy)ethoxy)acetic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The pathways involved may include signal transduction or metabolic processes, leading to various biological effects.

Comparison with Similar Compounds

Research Findings and Trends

• Structure-Activity Relationships (SAR): Substitution at the para position of the phenyl ring (common in all analogs) optimizes spatial arrangement for target binding or surfactant efficacy . Ethoxy spacers (e.g., phenoxyethoxy in the target compound) balance flexibility and rigidity, critical for membrane interaction in surfactants .

• Synthetic Challenges :

  • Branched alkyl groups (as in the target compound) may complicate regioselective synthesis, requiring advanced catalysis .
  • Sodium sulfonate derivatives () are more amenable to industrial-scale production due to straightforward salt formation.